Cas no 7726-52-5 (2-Butanol, calcium salt(9CI))

• Product Name: 2-Butanol, calcium salt(9CI)
• CAS No: 7726-52-5
• MF: C₈H₁₈CaO₂
• MW: 186.305322170258
• CID: 571020
• PubChem ID: 21989605
• Update Time: 2025-04-19

2-Butanol, calcium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, calcium salt(9CI)
• Calcium dibutan-2-olate
• calcium,butan-2-olate
• DTXSID10998505
• 7726-52-5
• SCHEMBL2893283
• NS00081335
• EINECS 231-777-6

• Inchi： 1S/2C4H9O.Ca/c2*1-3-4(2)5;/h2*4H,3H2,1-2H3;/q2*-1;+2
• InChI Key： JMGOMFCHJYZMFS-UHFFFAOYSA-N
• SMILES： [Ca+2].[O-]C(C)CC.[O-]C(C)CC

Computed Properties

• Exact Mass: 186.09334
• Monoisotopic Mass: 186.0932707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 19.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 46.12